Cas no 1936218-99-3 (2-Bromo-5-chloro-6-methylpyridin-3-amine)

• Product Name: 2-Bromo-5-chloro-6-methylpyridin-3-amine
• CAS No: 1936218-99-3
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 4769505
• PubChem ID: 131167666
• Update Time: 2026-02-26

2-Bromo-5-chloro-6-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-6-methylpyridin-3-amine
• 3-Amino-2-bromo-5-chloro-6-methylpyridine
• SCHEMBL19701199
• E75467
• 1936218-99-3
• BS-47690

• Inchi： 1S/C6H6BrClN2/c1-3-4(8)2-5(9)6(7)10-3/h2H,9H2,1H3
• InChI Key： ASVUWHBNCCMSBA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C)=N1)Cl)N

Computed Properties

• Exact Mass: 219.94029g/mol
• Monoisotopic Mass: 219.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 2-Bromo-5-chloro-6-methylpyridin-3-amine

Introduction to 2-Bromo-5-chloro-6-methylpyridin-3-amine (CAS No. 1936218-99-3)

2-Bromo-5-chloro-6-methylpyridin-3-amine is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1936218-99-3, belongs to the pyridine class of chemicals, which are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including the presence of bromine, chlorine, and methyl substituents, make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-Bromo-5-chloro-6-methylpyridin-3-amine consists of a pyridine ring substituted with a bromine atom at the 2-position, a chlorine atom at the 5-position, and a methyl group at the 6-position. Additionally, an amine group is attached at the 3-position. This specific arrangement of functional groups imparts unique reactivity and makes the compound highly useful in organic synthesis. The bromine and chlorine atoms serve as excellent leaving groups in nucleophilic substitution reactions, while the methyl group can participate in various chemical transformations, including alkylation and acylation.

In recent years, 2-Bromo-5-chloro-6-methylpyridin-3-amine has been extensively studied for its potential applications in drug discovery. The pyridine core is a common motif in many bioactive molecules, and modifications to this core can lead to compounds with enhanced pharmacological properties. Researchers have explored its use in synthesizing kinase inhibitors, antiviral agents, and other therapeutic compounds. The amine group at the 3-position allows for further functionalization, enabling the creation of derivatives with tailored biological activities.

One of the most compelling aspects of 2-Bromo-5-chloro-6-methylpyridin-3-amine is its role as a key intermediate in the synthesis of more complex heterocyclic compounds. These intermediates are crucial for developing new drugs and agrochemicals that target specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes involved in cancer progression. The ability to modify the structure of 2-Bromo-5-chloro-6-methylpyridin-3-amine allows researchers to fine-tune its properties, making it an indispensable tool in medicinal chemistry.

The industrial significance of 2-Bromo-5-chloro-6-methylpyridin-3-amine cannot be overstated. Its synthesis involves well-established organic reactions that are scalable for industrial production. This makes it readily available for use in both academic research laboratories and pharmaceutical companies. The compound's stability under various reaction conditions further enhances its utility as a building block in synthetic chemistry.

Recent advancements in computational chemistry have also highlighted the importance of 2-Bromo-5-chloro-6-methylpyridin-3-amine in drug design. Molecular modeling studies have demonstrated that modifications to this compound can lead to improved binding affinity to target proteins. This has opened up new avenues for developing more effective drugs with fewer side effects. The integration of experimental data with computational predictions has been particularly valuable in optimizing the pharmacokinetic properties of derivatives of 2-Bromo-5-chloro-6-methylpyridin-3-am ine.

The agrochemical industry has also benefited from the use of 2-Bromo-5-chloro-6-methylpyridin -3-am ine as a precursor for developing novel pesticides and herbicides. Pyridine-based compounds are known for their efficacy in protecting crops from pests and diseases. By leveraging the reactivity of this compound, chemists have been able to create derivatives that offer improved performance while maintaining environmental safety.

In conclusion, 2-Bromo -5-chloro -6-methylpy ridin -3-am ine (CAS No. 1936218 -99 -3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate in organic synthesis, while its biological activity underscores its importance in drug discovery. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone of modern chemical innovation.